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Compound of Interest

Compound Name: YJ1206

Cat. No.: B15541423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YJ1206 is a potent and selective orally bioavailable PROTAC (Proteolysis Targeting Chimera)

designed to induce the degradation of Cyclin-Dependent Kinase 12 (CDK12) and Cyclin-

Dependent Kinase 13 (CDK13).[1][2][3][4][5] As critical regulators of transcriptional elongation

and the DNA damage response (DDR), the degradation of CDK12/13 by YJ1206 leads to

impaired transcription, accumulation of DNA damage, cell-cycle arrest, and apoptosis in cancer

cells.[2][4][5] These application notes provide a detailed protocol for the preparation of a

YJ1206 stock solution in DMSO, along with guidelines for its use and quality control in

downstream applications.

YJ1206: Quantitative Data Summary
The following table summarizes the key quantitative data for YJ1206.
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Parameter Value Source(s)

Molecular Weight ~894.01 g/mol [2][3][4]

Chemical Formula C₄₉H₅₂FN₁₁O₅ [1]

Solubility in DMSO 50 - 100 mg/mL [2][6]

IC₅₀ in VCaP cells 12.55 nM [4][6]

Recommended Storage

(Powder)
-20°C for up to 3 years [2]

Recommended Storage (in

DMSO)
-80°C for up to 1 year [2]

Experimental Protocols
I. Preparation of a 10 mM YJ1206 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of YJ1206 in dimethyl

sulfoxide (DMSO).

Materials:

YJ1206 powder

Anhydrous/molecular sieve-dried, sterile-filtered DMSO

Calibrated analytical balance

Sterile, amber, polypropylene microcentrifuge tubes

Vortex mixer

Pipettors and sterile filter tips

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of YJ1206 powder to room

temperature to prevent condensation of atmospheric moisture.

Calculation of Required Mass and Volume:

To prepare a 10 mM stock solution, the required mass of YJ1206 needs to be calculated.

The formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001

L x 894.01 g/mol x 1000 mg/g = 8.94 mg

Weighing YJ1206: In a chemical fume hood, carefully weigh out the calculated mass of

YJ1206 powder (e.g., 8.94 mg) and transfer it to a sterile amber microcentrifuge tube.

Dissolution in DMSO:

Add the calculated volume of DMSO (e.g., 1 mL for an 8.94 mg mass to make a 10 mM

solution) to the tube containing the YJ1206 powder.

Cap the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved. Gentle warming (up to 37°C) can be applied if necessary, but always check for

compound stability. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile amber microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to one year).[2]
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Caption: Workflow for the preparation of YJ1206 stock solution.
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II. Quality Control: Confirmation of YJ1206 Activity by
Western Blot
This protocol provides a method to confirm the biological activity of the prepared YJ1206 stock

solution by assessing the degradation of CDK12 in a responsive cell line (e.g., VCaP prostate

cancer cells).

Materials:

VCaP cells (or other responsive cell line)

Complete cell culture medium

Prepared YJ1206 stock solution

DMSO (vehicle control)

6-well cell culture plates

RIPA lysis buffer supplemented with protease and phosphatase inhibitors

BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels, running buffer, and transfer buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies (e.g., anti-CDK12, anti-β-actin)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:
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Cell Culture and Treatment:

Seed VCaP cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

Prepare serial dilutions of YJ1206 in complete culture medium to achieve final

concentrations ranging from 1 nM to 500 nM.[1] Include a DMSO-only vehicle control.

Treat the cells with the different concentrations of YJ1206 and the vehicle control for a

predetermined time (e.g., 4-15 hours).[1]

Protein Lysate Preparation:

After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

Clarify the lysates by centrifugation and determine the protein concentration using a BCA

assay.

Western Blotting:

Normalize the protein concentrations and prepare samples with Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with primary antibodies against CDK12 and a loading

control (e.g., β-actin).

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody.

Develop the blot using a chemiluminescent substrate and image the results. A dose-

dependent decrease in the CDK12 protein band intensity relative to the loading control

confirms the activity of the YJ1206 stock solution.

YJ1206 Mechanism of Action
YJ1206 functions as a PROTAC, a heterobifunctional molecule that brings a target protein and

an E3 ubiquitin ligase into close proximity. This induced proximity leads to the ubiquitination

and subsequent proteasomal degradation of the target protein.
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Caption: YJ1206-mediated degradation of CDK12/13 and its cellular consequences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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